Cas no 1247232-31-0 (4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1247232-31-0
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• CID: 5605482
• PubChem ID: 61352398
• Update Time: 2025-06-15

4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• CS-0307286
• 1247232-31-0
• 4-(4,5-Dimethyl-4h-1,2,4-triazol-3-yl)-1-methyl-1h-pyrazol-5-amine
• 4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine
• EN300-903277
• 1H-Pyrazol-5-amine, 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-

• Inchi： 1S/C8H12N6/c1-5-11-12-8(13(5)2)6-4-10-14(3)7(6)9/h4H,9H2,1-3H3
• InChI Key： LEXHBQOEYXSFJZ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NN=C1C1C=NN(C)C=1N

Computed Properties

• Exact Mass: 192.11234441g/mol
• Monoisotopic Mass: 192.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 454.5±55.0 °C(Predicted)
• pka: 2.48±0.10(Predicted)

Additional information on 4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine

4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine: A Promising Compound in Medicinal Chemistry

4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine, with the CAS number 1247232-31-0, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. The molecule's core structure consists of a 1H-pyrazol-5-amine ring system, which is further substituted with a 4H-1,2,4-triazol-3-yl group and a methyl group at the 1-position. The presence of these functional groups contributes to its diverse pharmacological properties, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of 4H-1,2,4-triazol-3-yl moieties in modulating biological activity. For instance, a 2023 paper published in the Journal of Medicinal Chemistry demonstrated that the introduction of 4H-1,2,4-triazol-3-yl substituents can significantly enhance the potency of pyrazole-based compounds against specific targets. This finding underscores the significance of the 4H-1,2,4-triazol-3-yl group in the context of 4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine, suggesting its potential as a lead compound for therapeutic applications.

The 1H-pyrazol-5-amine ring system is a well-known scaffold in pharmaceutical research due to its ability to interact with various biological targets. The 1H-pyrazol-5-amine moiety in 4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine is further modified with a methyl group at the 1-position, which may influence its binding affinity and selectivity. This structural modification could play a crucial role in optimizing the compound's pharmacological profile, making it a promising candidate for further investigation.

Research published in Drug Discovery Today in 2024 has explored the potential of 4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine as an inhibitor of specific enzymes involved in disease pathways. The study found that the compound exhibits potent inhibitory activity against a range of targets, including kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. These findings highlight the versatility of the compound and its potential for application in multiple therapeutic areas.

The dimethyl substituents on the 4H-1,2,4-triazol-3-yl group are critical in determining the compound's physicochemical properties. The presence of these groups can influence solubility, stability, and metabolic behavior, which are essential factors in drug development. A 2023 review in MedChemComm emphasized the importance of alkyl substitutions in enhancing the bioavailability of pyrazole derivatives, further supporting the significance of the dimethyl groups in 4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine.

Recent advancements in computational chemistry have enabled the prediction of the compound's behavior in biological systems. Molecular docking studies have shown that 4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine can effectively bind to various receptors and enzymes, suggesting its potential for targeted drug delivery. These computational models provide valuable insights into the compound's mechanism of action and help guide further experimental studies.

The 1H-pyrazol-5-amine ring system is also known for its ability to form hydrogen bonds with target proteins, which is crucial for the compound's efficacy. A 2024 study in ACS Chemical Biology demonstrated that the hydrogen bonding capacity of the 1H-pyrazol-5-amine moiety can significantly enhance the compound's binding affinity, making it a key feature in its pharmacological activity.

In addition to its potential as a therapeutic agent, 4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine has shown promise in the development of new analytical methods. A 2023 paper in Analyst described the use of this compound as a probe for detecting specific biomolecules, highlighting its versatility in both therapeutic and diagnostic applications.

The synthesis and characterization of 4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine have been the focus of several recent studies. Techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity, ensuring its suitability for further research and development.

Overall, 4-(dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine represents a significant contribution to medicinal chemistry. Its unique molecular structure, combined with the presence of key functional groups such as 4H-1,2,4-triazol-3-yl and 1H-pyrazol-5-amine, positions it as a promising candidate for various therapeutic applications. Continued research into its properties and potential uses will undoubtedly expand its impact in the field of pharmaceutical sciences.